3-Bromo-5-{3-chloro-4-[(1-methylethyl)oxy]phenyl}-1,2,4-thiadiazole

• Molecular Formula: C11H10BrClN2OS
• Molecular Weight: 333.63 g/mol
• IUPAC Name: 3-bromo-5-(3-chloro-4-propan-2-yloxyphenyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C11H10BrClN2OS/c1-6(2)16-9-4-3-7(5-8(9)13)10-14-11(12)15-17-10/h3-6H,1-2H3
• InChI Key: DRBJNVIVMWVRJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C2=NC(=NS2)Br)Cl

Description

3-Bromo-5-{3-chloro-4-[(1-methylethyl)oxy]phenyl}-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C11H10BrClN2OS and its molecular weight is 333.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-5-chloro-1,2,4-thiadiazole (558 mg), {3-chloro-4-[(1-methylethyl)oxy]phenyl}boronic acid (300 mg) and tripotassium phosphate (148 mg) in N,N-dimethylformamide (DMF) (3 mL) and water (0.600 mL) under nitrogen was added PdCl2(dppf)-CH2Cl2 adduct (3.427 g). The reaction vessel was sealed and heated under microwave at 80° C. for 1 h. After cooling the reaction, the mixture was filtered and the filtrate was diluted with ethyl acetate (50 mL), washed with brine (2*10 mL), dried over sodium sulphate, concentrated and purified by column chromatography to afford 3-bromo-5-{3-chloro-4-[(1-methylethyl)oxy]phenyl}-1,2,4-thiadiazole (D43) (450 mg) as a clear oil. MS (ES): C11H10BrClN2OS requires 332. found 333.0 (M+H+).